(3-(Isobutylsulfonyl)azetidin-1-yl)(thiophen-2-yl)methanone

• IUPAC Name: [3-(2-methylpropylsulfonyl)azetidin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C12H17NO3S2/c1-9(2)8-18(15,16)10-6-13(7-10)12(14)11-4-3-5-17-11/h3-5,9-10H,6-8H2,1-2H3
• InChI Key: NTYMKNJVLSDWQM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)C1CN(C1)C(=O)C2=CC=CS2
• Molecular Formula: C12H17NO3S2
• Molecular Weight: 287.4 g/mol

Description

(3-(Isobutylsulfonyl)azetidin-1-yl)(thiophen-2-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been synthesized using several methods, and its mechanism of action has been studied in detail. The purpose of

Scientific Research Applications

Catalytic Asymmetric Addition of Organozinc Reagents

• Research Application : A study developed a practical approach to prepare enantiopure azetidine compounds, demonstrating their potential as chiral units for catalytic asymmetric addition to aldehydes. The study highlighted the importance of the four-membered heterocycle-based backbone for asymmetric induction, showing enantioselectivity up to 99% in some reactions (Mincan Wang et al., 2008).

Antimicrobial Activity of Azetidinones

• Research Application : Azetidinones have been synthesized and evaluated for their antibacterial and antifungal activities. This showcases their potential in developing new antimicrobial agents. The structural features of azetidinones play a significant role in their biological activity, offering a pathway for the design of novel antimicrobials (Sanjay D. Prajapati & M. Thakur, 2014).

Synthesis and Structural Analysis

• Research Application : The synthesis and X-ray structural investigation of azetidinone derivatives have been conducted, providing insights into their chemical structure and potential applications in material science and pharmaceuticals. Such studies are essential for understanding the molecular basis of the compound's reactivity and biological activity (P. Gluziński et al., 1991).

Novel Synthesis Approaches

• Research Application : Research has focused on novel synthetic routes for azetidinones, aiming at improving efficiency and selectivity. This includes the development of new methods for preparing azetidinone derivatives, which are crucial intermediates for the synthesis of biologically active molecules. Such advancements in synthetic chemistry expand the toolkit for drug discovery and material science (A. Barrett et al., 2000).